2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[(2-chloroacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27ClN2O3/c1-15(2)22(18(23)12-20)13-17-10-6-7-11-21(17)19(24)25-14-16-8-4-3-5-9-16/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3
• InChI Key: PUGGKFNANFVDKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C19H27ClN2O3
• Molecular Weight: 366.9 g/mol

Description

The compound 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353964-24-5) is a piperidine-based heterocyclic molecule with a molecular formula of C₁₉H₂₆ClN₂O₃ and a molecular weight of 366.89 g/mol . It features a benzyl ester group at the 1-position of the piperidine ring, a 2-chloroacetyl-substituted isopropylamino moiety at the 2-position, and a methyl linker bridging the amino group to the piperidine core.

Biological Activity

The compound 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic piperidine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{16}H_{21}ClN_2O_3$, with a molecular weight of approximately 324.80 g/mol. The structure features a piperidine ring, a chloroacetyl group, and a benzyl ester functional group, which are critical for its biological activity.

Structural Characteristics

Feature	Description
Piperidine Ring	A six-membered ring containing one nitrogen atom, contributing to the compound's basicity and reactivity.
Chloroacetyl Group	Enhances lipophilicity and may influence receptor binding.
Benzyl Ester	Potentially increases the compound's stability and bioavailability.

Structure-Activity Relationship (SAR)

Research indicates that modifications to the piperidine structure can significantly affect biological activity. For instance, the introduction of different substituents on the piperidine ring or variations in the ester group can enhance binding affinity to specific receptors or enzymes.

Case Study: CCR3 Antagonism

A study highlighted the importance of the piperidine core in developing selective antagonists for the CC chemokine receptor 3 (CCR3). The introduction of N-(alkyl)benzyl substituents improved binding potency from micromolar to low nanomolar ranges, showcasing the potential of structurally similar compounds as therapeutic agents against inflammatory diseases .

In Vitro Studies

In vitro studies have indicated that compounds structurally related to 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester can exhibit significant interactions with various biological targets. For example:

• Binding Affinity : Research has shown that modifications in the side chains can lead to enhanced binding affinities for specific receptors, suggesting a pathway for optimizing therapeutic efficacy .

Toxicity and Safety Profile

While detailed toxicity studies on this specific compound are scarce, related piperidine derivatives have undergone preliminary toxicity assessments. These studies generally indicate low toxicity profiles, but comprehensive evaluations are necessary before any clinical applications can be considered.

Comparison with Similar Compounds

Structural Isomers and Positional Variants

4-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: Disclosed in ; Ref: 10-F081510) Key Difference: Substituent at the 4-position of piperidine instead of 2-position. This compound is also discontinued, hinting at inferior performance compared to the 2-substituted variant .

3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353963-76-4) Key Difference: Tert-butyl ester (C₄H₉) replaces the benzyl ester (C₆H₅CH₂), and substituent is at the 3-position. Molecular Weight: 332.87 g/mol (vs. 366.89 g/mol for the benzyl ester) . The 3-position substitution may influence conformational flexibility .

Functional Group Modifications

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353954-50-3) Key Difference: Chloroacetyl (Cl-CH₂-CO-) replaced with hydroxyethyl (HO-CH₂-CH₂-). Molecular Weight: 334.46 g/mol . This modification may also weaken electrophilic reactivity critical for covalent binding in drug-target interactions .

(R)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester Key Difference: Chloroacetyl group directly attached to the piperidine nitrogen at the 3-position, lacking the methyl-isopropylamino linker. Implications: Simplified structure may reduce synthetic complexity but limit steric and electronic diversity. Stereochemistry (R-configuration) could influence chiral recognition in biological systems .

Ester Group Variants

2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353943-73-3) Key Difference: Tert-butyl ester instead of benzyl ester. Molecular Weight: 332.87 g/mol . Implications: The tert-butyl group’s bulkiness may hinder enzymatic hydrolysis of the ester, prolonging half-life in vivo. However, the benzyl ester’s aromaticity in the parent compound could enable π-π stacking interactions in protein binding .